Cas no 71463-71-3 (Benzoic acid,2,3,4,6-tetraiodo-)

• Product Name: Benzoic acid,2,3,4,6-tetraiodo-
• CAS No: 71463-71-3
• MF: C₇H₂I₄O₂
• MW: 625.707471370697
• MDL: MFCD30609467
• CID: 569489
• PubChem ID: 3085468
• Update Time: 2025-04-19

Benzoic acid,2,3,4,6-tetraiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4,6-tetraiodo-
• 2,3,4,6-tetraiodobenzoic acid
• W16844
• WCA46371
• DTXSID0072350
• AS-60631
• CS-0059756
• 71463-71-3
• Benzoic acid, 2,3,4,6-tetraiodo-
• SCHEMBL4277000
• MFCD30609467
• 2,3,4,6-TETRAIODOBENZOICACID
• AKOS030622846
• BAUFQNBASVMUOB-UHFFFAOYSA-N

• MDL： MFCD30609467
• Inchi： 1S/C7H2I4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H,12,13)
• InChI Key： BAUFQNBASVMUOB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1C(=O)O)I)I)I

Computed Properties

• Exact Mass: 625.62146
• Monoisotopic Mass: 625.623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 3.288
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.847
• PSA: 37.3